Cas no 939756-93-1 (4-(2-methylpropyl)-2-Morpholine carbocylic acid)

• Product Name: 4-(2-methylpropyl)-2-Morpholine carbocylic acid
• CAS No: 939756-93-1
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 2130004
• Update Time: 2023-11-18

4-(2-methylpropyl)-2-Morpholine carbocylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpropyl)-2-Morpholinecarboxylic acid
• 4-(2-methylpropyl)morpholine-2-carboxylic acid
• CID 16243986
• 4-(2-methylpropyl)-2-Morpholine carbocylic acid
• 2-Morpholinecarboxylic acid, 4-(2-methylpropyl)-

• Inchi： 1S/C9H17NO3/c1-7(2)5-10-3-4-13-8(6-10)9(11)12/h7-8H,3-6H2,1-2H3,(H,11,12)
• InChI Key： CUGDWSNURYSAHK-UHFFFAOYSA-N
• SMILES： O1CCN(CC1C(=O)O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 49.8